
how to write a simple simulation script in GEM-5

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: GEM-5

Cat. No.: B12410503 Get Quote

An In-Depth Technical Guide to Writing a Simple Simulation Script in GEM-5

Introduction to GEM-5 Simulation
GEM-5 is a modular and extensible discrete-event simulator for computer architecture

research. It provides a framework for modeling various hardware components, including

processors, memory systems, and interconnects. At its core, a GEM-5 simulation is controlled

by a Python configuration script, which allows researchers to define, configure, and connect

different simulation components, known as SimObjects.[1][2][3] SimObjects are C++ objects

exported to the Python environment, enabling detailed and flexible system configuration.[1][2]

GEM-5 supports two primary simulation modes: Syscall Emulation (SE) and Full System (FS).

Syscall Emulation (SE) Mode: This mode focuses on simulating the CPU and memory

system for a single user-mode application. It avoids the complexity of booting an operating

system by intercepting and emulating system calls made by the application.[1] SE mode is

significantly easier to configure and is ideal for architectural studies focused on application

performance without the overhead of a full OS.[1][4]

Full System (FS) Mode: In this mode, GEM-5 emulates a complete hardware system,

including devices and interrupt controllers, allowing it to boot an unmodified operating

system.[1][5] FS mode provides higher fidelity by modeling OS interactions but is

considerably more complex to configure.[4][5]

This guide will focus on creating a simple simulation script using the more straightforward

Syscall Emulation mode.
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Experimental Protocol: Crafting a Basic SE Mode
Script
The process of writing a GEM-5 simulation script involves defining the hardware components,

configuring their parameters, and specifying the workload to be executed. The gem5 standard

library simplifies this process by providing pre-defined, connectable components.[2][6]

Step 1: Importing Necessary GEM-5 Components

The first step is to import the required classes from the gem5 standard library. These classes

represent the building blocks of our simulated system, such as the main board, processor,

memory, and cache hierarchy.[6]

Step 2: Defining the System Components

Next, we instantiate the imported components to define the hardware configuration. For a

simple system, we will model a processor connected directly to main memory without any

caches.[6]

Cache Hierarchy: We explicitly define that there will be no caches using the NoCache

component.[6]

Memory System: A single channel of DDR3 memory is configured.[6]

Processor: A simple, single-core atomic CPU is chosen. An atomic CPU model is faster as it

completes memory requests in a single cycle, suitable for initial functional simulations.[6]

Board: The SimpleBoard acts as the backbone, connecting the processor, memory, and

cache hierarchy.[2][6] We must specify the clock frequency and the previously defined

components for the board.

Step 3: Setting the Workload

With the hardware defined, we specify the application to be run. In SE mode, this involves

pointing the simulator to a statically compiled executable.[1][3] The obtain_resource function

can be used to download pre-built test binaries, such as a "Hello World" program.[6]
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Step 4: Instantiating and Running the Simulation

The final step is to create a Simulator object with the configured board and launch the

simulation. The run() method starts the execution, which continues until the workload

completes.[1][6]

Data Presentation: Key Simulation Parameters
The following table summarizes the core quantitative parameters configured in our simple

simulation script.

Parameter Component Value Description

clk_freq SimpleBoard "3GHz"
The clock frequency

for the system board.

cpu_type SimpleProcessor CPUTypes.ATOMIC

Specifies the atomic

CPU model for faster,

less detailed

simulation.

num_cores SimpleProcessor 1

The number of CPU

cores in the

processor.

isa SimpleProcessor ISA.X86

The instruction set

architecture for the

processor.

size
SingleChannelDDR3_

1600
"2GiB"

The total size of the

main memory.

cache_hierarchy SimpleBoard NoCache

Indicates a direct

connection between

the processor and

memory without

caches.

Visualizations
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GEM-5 Simulation Script Workflow
The logical workflow for creating and executing a GEM-5 simulation script involves defining,

configuring, and connecting components before instantiation and execution.

Simulation Script Workflow

1. Define Components
(Board, Processor, Memory)

2. Configure Parameters
(Clock, CPU Type, Mem Size)

3. Set Workload
(Assign Executable)

4. Instantiate Simulator
(Create C++ Objects)

5. Run Simulation

Click to download full resolution via product page

A diagram illustrating the logical workflow of a GEM-5 simulation script.
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Simple System Component Hierarchy
This diagram illustrates the hierarchical relationship between the simulated hardware

components defined in the script. The SimpleBoard acts as the top-level container for the

SimpleProcessor and SingleChannelDDR3_1600 memory system, which are interconnected.

Simulated System Hierarchy

SimpleBoard
(clk_freq='3GHz')

SimpleProcessor
(1x ATOMIC Core)

 contains

SingleChannelDDR3_1600
(2GiB)

 contains Workload
(x86-hello64-static)

 runs

 connects to

Click to download full resolution via product page

Component hierarchy for the simple GEM-5 simulation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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